Cas no 1379299-84-9 (2-(2-amino-6-methylphenoxy)ethan-1-ol)

• Product Name: 2-(2-amino-6-methylphenoxy)ethan-1-ol
• CAS No: 1379299-84-9
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6394334
• PubChem ID: 70407878
• Update Time: 2025-05-23

2-(2-amino-6-methylphenoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-6-methylphenoxy)ethan-1-ol
• SCHEMBL10629757
• EN300-1294542
• AKOS017530094
• 1379299-84-9

• Inchi： 1S/C9H13NO2/c1-7-3-2-4-8(10)9(7)12-6-5-11/h2-4,11H,5-6,10H2,1H3
• InChI Key： CVLRXSLHYXEMJG-UHFFFAOYSA-N
• SMILES： O(CCO)C1C(=CC=CC=1C)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2-amino-6-methylphenoxy)ethan-1-ol

Introduction to 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9)

2-(2-amino-6-methylphenoxy)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1379299-84-9, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the phenoxyethanol class, characterized by a phenolic oxygen-linked to an ethanol moiety, with an amino substituent at the ortho position of the aromatic ring. The presence of a methyl group at the para position further influences its electronic and steric properties, making it a versatile scaffold for medicinal chemistry applications.

The molecular structure of 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) consists of a benzene ring substituted with an amino group at the 2-position and a methyl group at the 6-position, linked to an ethylene oxide backbone. This configuration imparts unique physicochemical properties, including solubility in both polar and nonpolar solvents, which is crucial for formulation development in drug delivery systems. The compound’s ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a promising candidate for various therapeutic applications.

In recent years, there has been growing interest in phenoxyethanol derivatives due to their potential as bioactive molecules. The amino and hydroxyl functional groups in 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) provide multiple sites for chemical modification, enabling the synthesis of analogs with tailored pharmacological properties. Researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds.

One of the most compelling aspects of 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) is its role in the development of novel therapeutic agents targeting central nervous system (CNS) disorders. Studies have demonstrated that phenoxyethanol derivatives can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The structural features of this compound allow it to cross the blood-brain barrier, making it a viable candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. Recent preclinical studies have shown promising results in animal models, indicating potential efficacy in reducing neuroinflammation and oxidative stress.

The pharmaceutical industry has also explored 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) as a precursor for antiviral drugs. The compound’s ability to interfere with viral replication mechanisms has been investigated, particularly in the context of emerging infectious diseases. Its structural similarity to known antiviral agents suggests that it may exhibit inhibitory activity against RNA viruses by disrupting essential viral enzymes or protein-protein interactions. Ongoing research aims to optimize its pharmacokinetic profile and enhance its therapeutic efficacy through structural modifications.

Another area where 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) has shown promise is in the field of oncology. The compound’s derivatives have been tested as inhibitors of tyrosine kinases, which are overexpressed in many cancer cells and play a critical role in tumor growth and metastasis. Preliminary data indicate that certain analogs can induce apoptosis in cancer cells while sparing healthy tissues, suggesting potential as a targeted therapy for solid tumors and hematological malignancies.

The synthesis of 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) involves multi-step organic reactions, typically starting from commercially available aromatic precursors such as 6-methylphenol (anisole). The introduction of the amino group at the 2-position is achieved through nucleophilic aromatic substitution or reductive amination techniques, while the ethylene oxide linkage is formed via epoxide ring-opening reactions using appropriate nucleophiles.

Quality control and analytical characterization of this compound are critical to ensure its purity and consistency for pharmaceutical use. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify its chemical structure and assess impurity profiles. Additionally, stability studies under various storage conditions are conducted to determine shelf life and optimal handling protocols.

The environmental impact of synthesizing and using 2-(2-amino-6-methylphenoxy)ethan-1-ol (CAS No. 1379299-84-9) is also a consideration in modern drug development practices. Efforts are underway to optimize synthetic routes for greater efficiency and reduced waste generation. Green chemistry principles are being applied to minimize hazardous byproducts and improve sustainability throughout the production process.

In conclusion, 2-(2-amino-octylphenoxy)methanol (CAS No.) represents a valuable compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting CNS disorders, antiviral infections, oncology, and other diseases. Continued research into its derivatives will likely uncover new opportunities for medical intervention, contributing to advancements in global healthcare.